{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid

• Molecular Formula: C23H19BrN4O4
• Molecular Weight: 495.3 g/mol
• IUPAC Name: 2-[4-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy]acetic acid
• InChI: InChI=1S/C23H19BrN4O4/c1-4-31-18-7-13(6-17(24)22(18)32-10-19(29)30)5-14-11(2)15(8-25)21-20(14)12(3)16(9-26)23(27)28-21/h5-7H,4,10H2,1-3H3,(H2,27,28)(H,29,30)/b14-5-
• InChI Key: GFGLLFNLENJSGC-RZNTYIFUSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=C(C3=C2C(=C(C(=N3)N)C#N)C)C#N)C)Br)OCC(=O)O
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=C(C3=C2C(=C(C(=N3)N)C#N)C)C#N)C)Br)OCC(=O)O

Description

{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid involves the inhibition of certain enzymes that are essential for the growth and proliferation of cancer cells. This compound targets the signaling pathways involved in cancer cell growth and induces apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects
Studies have shown that {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid has several biochemical and physiological effects. This compound can inhibit the growth of cancer cells, induce apoptosis, and reduce the migration and invasion of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid in lab experiments is its potent anti-cancer properties. This compound can selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the use of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid in scientific research. One potential direction is the development of more effective synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to explore the potential applications of this compound in other fields such as neurodegenerative diseases and cardiovascular diseases. Finally, the development of more effective delivery methods for this compound could improve its efficacy in vivo.
Conclusion
In conclusion, {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid is a promising compound that has shown potential applications in various fields of scientific research. Its potent anti-cancer properties make it a promising candidate for cancer therapy, and further studies are needed to explore its potential applications in other fields. The development of more effective synthesis methods and delivery methods could improve its efficacy in vivo, making it a valuable tool for scientific research.

Synthesis Methods

The synthesis method of {4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid involves the reaction between 2-bromo-6-ethoxyphenol and 2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridine in the presence of acetic acid. The resulting product is then treated with chloroacetic acid to obtain the final product.

Scientific Research Applications

{4-[(2-amino-3,7-dicyano-4,6-dimethyl-5H-cyclopenta[b]pyridin-5-ylidene)methyl]-2-bromo-6-ethoxyphenoxy}acetic acid has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells.